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Compound of Interest

Compound Name: N-Desmethyl Zolmitriptan-d3

Cat. No.: B563127 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

Subject: Physicochemical Properties of N-Desmethyl Zolmitriptan-d3

This document provides key technical information regarding N-Desmethyl Zolmitriptan-d3, a

deuterated metabolite of Zolmitriptan. The primary focus of this guide is to delineate its

fundamental physicochemical properties, specifically its molecular weight and chemical

formula.

Core Physicochemical Data
The essential quantitative data for N-Desmethyl Zolmitriptan-d3 is summarized below. This

information is critical for a variety of research and development applications, including

analytical method development, metabolic stability assays, and pharmacokinetic studies.

Parameter Value Reference

Molecular Formula C₁₅H₁₆D₃N₃O₂ [1][2][3][4][5][6]

Molecular Weight 276.35 g/mol [1][2][3][5][7]

CAS Number 1217623-11-4 [1][2][4][6]
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Experimental Context: Quantification in Biological
Matrices
While specific experimental protocols are highly dependent on the research question, a

common application for isotopically labeled standards like N-Desmethyl Zolmitriptan-d3 is to

serve as an internal standard (IS) for the quantification of the unlabeled analyte in biological

samples. A generalized workflow for such an experiment is outlined below.

Objective: To determine the concentration of N-Desmethyl Zolmitriptan in a plasma sample

using N-Desmethyl Zolmitriptan-d3 as an internal standard via Liquid Chromatography-Mass

Spectrometry (LC-MS).

Methodology:

Sample Preparation:

Aliquots of plasma samples are spiked with a known concentration of N-Desmethyl
Zolmitriptan-d3 (internal standard).

Proteins are precipitated from the plasma, typically using a solvent such as acetonitrile.

The samples are centrifuged, and the supernatant is collected for analysis.

LC-MS Analysis:

The prepared sample is injected into a high-performance liquid chromatography (HPLC)

system.

The analyte and internal standard are separated from other matrix components on a

suitable analytical column.

The separated compounds are then introduced into a mass spectrometer for detection and

quantification.

Data Analysis:

The peak area ratio of the analyte to the internal standard is calculated.
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A calibration curve, prepared with known concentrations of the analyte and a constant

concentration of the internal standard, is used to determine the concentration of the

analyte in the unknown samples.

Visualized Workflow: Analyte Quantification
The logical flow of the experimental protocol described above can be represented as follows:

Sample Preparation Analysis Data Processing

Plasma Sample Spike with
N-Desmethyl Zolmitriptan-d3 (IS) Protein Precipitation Centrifugation & Supernatant Collection LC-MS Injection Chromatographic Separation Mass Spectrometry Detection Calculate Peak Area Ratio

(Analyte / IS)
Quantify using

Calibration Curve

Click to download full resolution via product page

Caption: Workflow for Bioanalytical Quantification.

It is important to note that N-Desmethyl Zolmitriptan is a metabolite of Zolmitriptan. As such,

there are no direct signaling pathways associated with this compound itself; rather, its

relevance is in the context of the metabolism and pharmacokinetics of the parent drug,

Zolmitriptan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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